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Mechanism of Action and Rationale

Eniporide works by inhibiting the sodium-hydrogen exchanger 1 (NHE1) on the cardiac cell membrane

[1]. The rationale for its use is based on the following pathway, which is often dysregulated during a heart

attack and subsequent restoration of blood flow:
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Eniporide inhibits NHE1 to prevent sodium and calcium overload, key drivers of cellular damage during

ischemia-reperfusion.

Key Preclinical Experimental Model

The following table summarizes a typical methodology from a key preclinical study that investigated the

effects of Eniporide [2].
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Aspect Description

Model Isolated guinea pig hearts (Langendorff preparation)

Primary Injury 35 minutes of global no-flow ischemia, followed by 110 minutes of reperfusion

| Experimental Groups | 1. Control (pH 7.4 buffer) 2. NHE Activation (pH 8.0 buffer) 3. pH 8.0 buffer +

Eniporide | | Treatment Protocol | Perfused with Eniporide for 10 min before ischemia and 10 min after

reperfusion | | Key Measurements | Left ventricular pressure (LVP), Mitochondrial NADH/FAD (redox

state), Mitochondrial calcium, Superoxide generation, Infarct size |

Outcome: The study concluded that Eniporide administration improved post-ischemic contractile recovery

and reduced cell death. It also helped restore the mitochondrial redox state, reduced mitochondrial calcium

loading, and lowered the production of reactive oxygen species [2].

Clinical Trial Outcomes

Despite promising preclinical results, Eniporide failed to demonstrate benefit in a large clinical trial, as

summarized below.

| Trial Name | ESCAMI (Evaluation of the Safety and Cardioprotective Effects of Eniporide in Acute

Myocardial Infarction) [1] | | :--- | :--- | | Patient Population | Patients with acute myocardial infarction

(anterior or inferior) receiving reperfusion therapy (primary angioplasty or thrombolysis) within 6 hours of

symptom onset [1]. | | Primary Endpoint | Infarct size, measured by the area under the curve (AUC) for

cardiac enzymes (CK-MB, Troponin T) over 72 hours [1]. | | Key Findings | The trial found that Eniporide

did not reduce infarct size compared to placebo. There was also no improvement in clinical outcomes such

as death, cardiogenic shock, or heart failure [1]. | | Conclusion/Status | The clinical development of

Eniporide was not pursued further after this trial showed a lack of cardioprotective effect in humans [1]. |

Research Significance and Context

Class Effect: Eniporide belongs to a class of investigational drugs known as NHE1 inhibitors, which
also includes cariporide [1]. Like Eniporide, Cariporide showed promise in early studies but failed in
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larger trials (the GUARDIAN study) and was never approved for clinical use [1].

Shift in Research: The failure of these specific compounds in large clinical trials led to limited
evidence supporting the use of agents targeting intracellular ion regulation for reducing infarct size in

humans [1]. This outcome has shaped the direction of subsequent cardioprotection research toward
other targets.

In summary, Eniporide serves as an important case study in drug development, highlighting the challenges

of translating a strong preclinical mechanistic rationale into a successful clinical therapy.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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